1-(2,6-Dichlorobenzyl)pyrrolidin-3-ol

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C11H13Cl2NO/c12-10-2-1-3-11(13)9(10)7-14-5-4-8(15)6-14/h1-3,8,15H,4-7H2
• InChI Key: GUYMOOVSTCKWJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C11H13Cl2NO
• Molecular Weight: 246.13 g/mol
• CAS No.: 864415-36-1

Description

“1-(2,6-Dichlorobenzyl)pyrrolidin-3-ol” is a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a benzyl group, which is a phenyl group attached to a CH2. The benzyl group is substituted with two chlorine atoms at the 2 and 6 positions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring attached to a 2,6-dichlorobenzyl group. The exact three-dimensional structure would depend on the specific stereochemistry at the carbon atoms.

Chemical Reactions Analysis

As a nitrogen-containing heterocycle, pyrrolidine derivatives can undergo a variety of chemical reactions. The chlorine atoms on the benzyl group could also potentially be displaced in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, pyrrolidine derivatives are polar due to the presence of the nitrogen atom, and the chlorine atoms would make the compound more dense.

Future Directions

The study of pyrrolidine derivatives is a rich field in medicinal chemistry, and there is potential for the discovery of new biologically active compounds. Future research could involve the synthesis and testing of various substituted pyrrolidine derivatives.